N-(4-{[2-(4-phenylbutanamido)ethyl]carbamoyl}phenyl)cyclopropanecarboxamide

• IUPAC Name: 4-(cyclopropanecarbonylamino)-N-[2-(4-phenylbutanoylamino)ethyl]benzamide
• InChI: InChI=1S/C23H27N3O3/c27-21(8-4-7-17-5-2-1-3-6-17)24-15-16-25-22(28)18-11-13-20(14-12-18)26-23(29)19-9-10-19/h1-3,5-6,11-14,19H,4,7-10,15-16H2,(H,24,27)(H,25,28)(H,26,29)
• InChI Key: PPTULMLKQSINBB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=CC=C(C=C2)C(=O)NCCNC(=O)CCCC3=CC=CC=C3
• Molecular Formula: C23H27N3O3
• Molecular Weight: 393.5 g/mol

Description

N-(4-{[2-(4-phenylbutanamido)ethyl]carbamoyl}phenyl)cyclopropanecarboxamide (NPC) is an organic compound that is commonly used in scientific research applications. NPC is a cyclopropane derivative of phenylbutanamide, which is a derivative of the amino acid phenylalanine. NPC has been studied extensively in the laboratory due to its potential applications in drug development and biomedical research.

Scientific Research Applications

N-(4-{[2-(4-phenylbutanamido)ethyl]carbamoyl}phenyl)cyclopropanecarboxamide has been studied extensively in the laboratory due to its potential applications in drug development and biomedical research. It has been used to study the effects of cyclopropane derivatives on the central nervous system, as well as the effects of cyclopropane derivatives on cellular signaling pathways. It has also been used to study the effects of cyclopropane derivatives on the pharmacokinetics and pharmacodynamics of drugs. This compound has also been used to study the effects of cyclopropane derivatives on cancer cells and the effects of cyclopropane derivatives on inflammation.

Mechanism of Action

N-(4-{[2-(4-phenylbutanamido)ethyl]carbamoyl}phenyl)cyclopropanecarboxamide has been studied extensively to determine its mechanism of action. It is believed that this compound binds to and activates a G-protein coupled receptor, which then triggers a cascade of biochemical reactions. These biochemical reactions lead to the activation of several intracellular signaling pathways, including the MAPK and PI3K pathways. These pathways are involved in the regulation of cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects
This compound has been studied extensively to determine its biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-tumor, and anti-apoptotic effects. This compound has also been shown to have neuroprotective and anti-oxidative effects. In addition, this compound has been shown to have anti-nociceptive and anti-anxiety effects.

Advantages and Limitations for Lab Experiments

N-(4-{[2-(4-phenylbutanamido)ethyl]carbamoyl}phenyl)cyclopropanecarboxamide has several advantages for use in laboratory experiments. It is relatively stable and can be stored for long periods of time. In addition, this compound is relatively easy to synthesize and can be synthesized in large quantities. However, this compound also has some limitations. It is not water soluble and must be dissolved in organic solvents for use in laboratory experiments. In addition, this compound is not very soluble in lipids and must be used in combination with other compounds to increase its solubility.

Future Directions

N-(4-{[2-(4-phenylbutanamido)ethyl]carbamoyl}phenyl)cyclopropanecarboxamide has a wide range of potential applications in drug development and biomedical research. Future research should focus on developing new methods for synthesizing this compound, as well as exploring its potential applications in the treatment of various diseases. In addition, further research should focus on studying the effects of this compound on different cell types and tissues, and on understanding the mechanism of action of this compound. Finally, further research should focus on developing new methods for delivering this compound to the target tissues in the body.

Synthesis Methods

N-(4-{[2-(4-phenylbutanamido)ethyl]carbamoyl}phenyl)cyclopropanecarboxamide can be synthesized by a three-step reaction sequence. In the first step, 4-phenylbutanamide is reacted with ethyl chloroformate to form 2-(4-phenylbutanamido)ethyl chloroformate. In the second step, the 2-(4-phenylbutanamido)ethyl chloroformate is reacted with potassium carbonate to form 2-(4-phenylbutanamido)ethylcarbamic acid. In the third step, the 2-(4-phenylbutanamido)ethylcarbamic acid is reacted with cyclopropanecarboxylic acid to form this compound.